3-(1,3-Benzodioxol-5-yl)prop-2-yn-1-ol
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Description
3-(1,3-Benzodioxol-5-yl)prop-2-yn-1-ol is a propargyl alcohol derivative containing a 1,3-benzodioxole moiety. The compound features a rigid triple bond (C≡C) between C2 and C3, with a hydroxyl group at C1 and the benzodioxole ring attached to C3. The benzodioxole group contributes to π-electron density, while the propargyl alcohol moiety introduces polarity and reactivity, enabling participation in hydrogen bonding and click chemistry .
Properties
CAS No. |
6258-37-3 |
|---|---|
Molecular Formula |
C10H8O3 |
Molecular Weight |
176.17 g/mol |
IUPAC Name |
3-(1,3-benzodioxol-5-yl)prop-2-yn-1-ol |
InChI |
InChI=1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6,11H,5,7H2 |
InChI Key |
IDACMXRFNPOSPL-UHFFFAOYSA-N |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C#CCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below highlights key structural and functional differences between the target compound and its analogs:
Reactivity and Chemical Behavior
- Triple Bond vs. Double/Single Bonds: The propargyl alcohol’s triple bond increases rigidity and electron density, enabling unique reactivity (e.g., cycloadditions) compared to chalcones (conjugated enones) or single-bonded alcohols. Chalcones undergo Michael additions or Diels-Alder reactions , while the target compound may participate in Huisgen cycloadditions (click chemistry).
- Aldehyde vs. Alcohol : Helional’s aldehyde group facilitates nucleophilic additions (e.g., forming Schiff bases), whereas the target’s hydroxyl group may undergo esterification or oxidation .
Crystallographic and Spectroscopic Characterization
- X-ray Studies : Chalcones and hydrazinecarboxamide derivatives were characterized via single-crystal X-ray diffraction (SHELX programs ), revealing planar geometries and hydrogen-bonding networks. The target compound’s triple bond would likely result in shorter C≡C bond lengths (~1.20 Å) and distinct packing patterns.
- Spectroscopy : IR and NMR data for analogs (e.g., chalcones ) highlight carbonyl (1670–1700 cm⁻¹) and olefinic proton signals (δ 7.0–8.0 ppm), whereas the target compound would show hydroxyl (3200–3600 cm⁻¹) and acetylenic proton (δ ~2.5 ppm) resonances.
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